Cas no 484-11-7 (Neocuproine)
Neocuproine (2,9-dimethyl-1,10-phenanthroline) is a chelating agent widely used in analytical chemistry and biochemistry for its high selectivity toward copper(I) ions. Its key advantages include strong binding affinity (log K ~19.6 for Cu(I)), enabling sensitive detection and quantification of Cu+ in complex matrices. The methyl groups at the 2,9 positions enhance steric hindrance, improving selectivity over other metal ions. Neocuproine forms a stable orange-red complex with Cu(I), making it valuable in spectrophotometric assays, such as the Neocuproine method for reducing sugar analysis. It is also employed in electrochemical studies and as a stabilizer for Cu(I) in catalytic systems. The compound exhibits good solubility in organic solvents and moderate stability in aqueous solutions at neutral pH.
Neocuproine structure
Product Name:Neocuproine
CAS No:484-11-7
MF:C14H12N2
MW:208.258482933044
MDL:MFCD00004973
CID:37692
PubChem ID:65237
Update Time:2025-06-29
Neocuproine Chemical and Physical Properties
Names and Identifiers
-
- 2,9-Dimethyl-1,10-phenanthroline
- 2,9-Dimethyl-1,10-phenanthroline hemihydrate
- Neocuproine hemihydrate
- neocuproine free base
- 2,9-DIMETHYL-1,10-PHENANT
- Neocuproine
- NEOCUPROINE GR
- NEOCUPROINE(RG)
- Neocupro-ine
- DMPHEN
- Neocuproin
- 1,10-Phenanthroline, 2,9-dimethyl-
- 2,9-Dimethylphenanthroline
- 2,9-Dimethyl-o-phenanthroline
- neo-Cuproin
- NSC4280
- 8E7D2SH3BV
- MLS001194484
- IYRGXJIJGHOCFS-UHFFFAOYSA-N
- SMR000555011
- 2,9-dimethylpyridino[3,2-h]quinoline
- neocuproine monohydrochloride
- 3,6-dimethyl-4,5-phenanthroline
- 2,10-phenanthroline
- Neocuproine, >=98%
- 1, 2,9-d
- 34302-69-7
- EINECS 207-601-9
- DNDI1343110
- CHEMBL375781
- EU-0036872
- 2,9-Dimethyl-1,10-phenanthroline Neocuproine
- A827529
- HMS2230M06
- CS-W004563
- NEOCUPROINE [MI]
- MFCD00149306
- 2,9-NEOCUPROINE
- MEPHEN
- SCHEMBL124563
- 3,6-Dimethyl-4,5-diazaphenanthrene
- NS00005029
- Z1224384937
- BDBM64740
- SY010909
- NCI60_003986
- cid_65237
- Q409347
- NSC-4280
- Oprea1_068014
- 484-11-7 (anhydrous)
- EN300-196274
- UNII-8E7D2SH3BV
- 1, 2,9-dimethyl-
- HMS3373K19
- VUF-7738
- 2,9-di-methyl-1,10-phenanthroline
- AS-14894
- NCGC00245843-01
- FT-0610770
- F20419
- AKOS000511700
- AB00443806-12
- AB00443806-10
- KUC107774N
- MFCD00004973
- GNF-PF-5611
- 484-11-7
- D0771
- J-610070
- BCP18357
- 2,9-Dimethyl-1,10-phenanthroline hemihydrate, 98%
- NCIMech_000034
- Neocuproine, Vetec(TM) reagent grade, 98%
- CHEBI:91222
- BRD-K16598630-001-05-7
- DTXSID5060065
- CCG-35468
- CCG-16034
- KSC-09-264B
- HY-W004563
- DMPHEN; NSC 4280; Neocuproin; VUF 7738
- NSC 4280
- doi:10.14272/IYRGXJIJGHOCFS-UHFFFAOYSA-N.1
- 2,9Dimethylophenanthroline
- DB-050426
- 2,9-dimethyl[1,10]phenanthroline
- 2,9dimethylphenanthroline
- DTXCID1040619
- AG-690/12868020
- 2,9Dimethyl1,10phenanthroline
- 1,10Phenanthroline, 2,9dimethyl
- 230-732-8
- FD32093
-
- MDL： MFCD00004973
- Inchi： 1S/C14H12N2/c1-9-3-5-11-7-8-12-6-4-10(2)16-14(12)13(11)15-9/h3-8H,1-2H3
- InChI Key： IYRGXJIJGHOCFS-UHFFFAOYSA-N
- SMILES： N1C(C)=CC=C2C=CC3=CC=C(C)N=C3C=12
Computed Properties
- Exact Mass: 208.10000
- Monoisotopic Mass: 208.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 25.8
Experimental Properties
- Color/Form: Not determined
- Density: 1.1345 (rough estimate)
- Melting Point: 158-163 ºC
- Boiling Point: 337.46°C (rough estimate)
- Flash Point: 159.7 °C
- Refractive Index: 1.6152 (estimate)
- Solubility: methanol: 0.1 g/mL, clear
- Water Partition Coefficient: Slightly soluble
- PSA: 25.78000
- LogP: 3.39980
- Merck: 6449
- Sensitiveness: Light Sensitive
- Solubility: Slightly soluble in water
Neocuproine Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
- RTECS：SF8380000
-
Hazardous Material Identification：
- TSCA：Yes
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S26;S36/37/39
- Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
Neocuproine Customs Data
- HS CODE：29339990
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Neocuproine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lyhh004578-1g |
Neocuproine |
484-11-7 | 99% | 1g |
¥50.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lyhh004578-5g |
Neocuproine |
484-11-7 | 99% | 5g |
¥199.0 | 2024-07-19 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | XN6541-1g |
Neocuproine |
484-11-7 | ≥98% | 1g |
￥180元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | XN6541-5g |
Neocuproine |
484-11-7 | ≥98% | 5g |
￥620元 | 2023-09-15 | |
| Alichem | A019145547-100g |
2,9-Dimethyl-1,10-phenanthroline |
484-11-7 | 97% | 100g |
$445.50 | 2023-09-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB05590-1g |
Neocuproine |
484-11-7 | 97% | 1g |
42.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB05590-5g |
Neocuproine |
484-11-7 | 97% | 5g |
152.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB05590-10g |
Neocuproine |
484-11-7 | 97% | 10g |
289.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB05590-25g |
Neocuproine |
484-11-7 | 97% | 25g |
686.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB05590-100g |
Neocuproine |
484-11-7 | 97% | 100g |
2450.00 | 2021-06-01 |
Neocuproine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:484-11-7)新铜试剂
Order Number:LE1711044
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:484-11-7)Neocuproine
Order Number:sfd1438
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:484-11-7)Neocuproine
Order Number:A827529
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:26
Price ($):204.0/1021.0
Email:sales@amadischem.com
Neocuproine Related Literature
-
W. H. McCurdy,G. Frederick Smith Analyst 1952 77 846
-
Ajay Sharma S.,Vaibhavi N.,Binoy Kar,Utpal Das,Priyankar Paira RSC Adv. 2022 12 20264
-
Ryo Kanzaki,Yasuhiro Umebayashi,Kenshi Uemura,Shin-ichi Ishiguro Phys. Chem. Chem. Phys. 2001 3 824
-
Eric J. Chan,Simon Grabowsky,Jack M. Harrowfield,Ming W. Shi,Brian W. Skelton,Alexandre N. Sobolev,Allan H. White CrystEngComm 2014 16 4508
-
John M. Villegas,Stanislav R. Stoyanov,Wei Huang,D. Paul Rillema ligands on the electronic structure of Re(i) tricarbonyl complexes containing 26-dimethylphenylisocyanide. John M. Villegas Stanislav R. Stoyanov Wei Huang D. Paul Rillema Dalton Trans. 2005 1042
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